Cas no 1630906-47-6 (5-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carbonitrile)

5-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carbonitrile is a heterocyclic organic compound featuring a chloro-substituted pyrrolopyridine core with a nitrile functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its chloro and nitrile groups enhance reactivity, enabling selective modifications for targeted applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular framework is advantageous for structure-activity relationship (SAR) studies in drug discovery. Researchers value this compound for its versatility in constructing complex heterocyclic systems, contributing to advancements in medicinal chemistry and material science.
5-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carbonitrile structure
1630906-47-6 structure
Product Name:5-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carbonitrile
CAS No:1630906-47-6
MF:C8H4ClN3
MW:177.590459823608
MDL:MFCD28166354
CID:3163291
PubChem ID:91825965
Update Time:2025-06-09

5-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carbonitrile
    • P14634
    • DB-100252
    • CYULQIWXOBZJIP-UHFFFAOYSA-N
    • PS-20185
    • 1630906-47-6
    • DTXSID501234750
    • CS-0183171
    • SCHEMBL16818850
    • MDL: MFCD28166354
    • Inchi: 1S/C8H4ClN3/c9-8-2-1-6-7(12-8)3-5(4-10)11-6/h1-3,11H
    • InChI Key: CYULQIWXOBZJIP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=C(C#N)N2)N=1

Computed Properties

  • Exact Mass: 177.0093748g/mol
  • Monoisotopic Mass: 177.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.5Ų

5-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carbonitrile Pricemore >>

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